3-(3,5-dimethylisoxazol-4-yl)-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)propanamide

• IUPAC Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(4-pyrimidin-2-yloxycyclohexyl)propanamide
• InChI: InChI=1S/C18H24N4O3/c1-12-16(13(2)25-22-12)8-9-17(23)21-14-4-6-15(7-5-14)24-18-19-10-3-11-20-18/h3,10-11,14-15H,4-9H2,1-2H3,(H,21,23)
• InChI Key: PCPDQADDDIVRTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)NC2CCC(CC2)OC3=NC=CC=N3
• Molecular Formula: C18H24N4O3
• Molecular Weight: 344.4 g/mol

Description

3-(3,5-dimethylisoxazol-4-yl)-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)propanamide is a useful research compound. Its molecular formula is C18H24N4O3 and its molecular weight is 344.415. The purity is usually 95%.
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Scientific Research Applications

Cyclization Reactions and Derivative Synthesis

Cyclization reactions involving cyanamides with methyl anthranilates, 2-aminophenyl ketones, and methyl 2-(3-oxopiperazin-2-yl)acetate lead to the synthesis of various derivatives such as 2-amino-3,4-dihydroquinazolin-4-one, 2-aminoquinazoline, and 6-amino-1,3,4,8,9,9a-hexahydro-2H-pyrazino[1,2-c]pyrimidine-1,8-dione derivatives, showcasing the compound's versatility in generating novel heterocyclic structures (Shikhaliev et al., 2008).

Herbicidal Activity

A series of novel compounds, including N-{5-[2-(4,6-dimethoxy-pyrimidin-2-yloxy)-phenyl]-[1,3,4]thiadiazol-2-yl}2-aroxy-propanamides, were synthesized to explore their herbicidal activity. These compounds demonstrated moderate to good selective herbicidal activity against Brassica campestris L. at 100 mg/L concentration (Liu & Shi, 2014).

Crystal Structure Analysis

The crystal structure of a related compound, N-(5,7-Dimethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2-ylidene)-2-(2,4-dichlorophenoxy)propanamide, was analyzed, revealing its efficacy in herbicidal activity. The study provided detailed insights into the molecular interactions and structural conformation pivotal for its biological activity (Liu et al., 2008).

Anticancer and Anti-5-lipoxygenase Agents

A novel series of pyrazolopyrimidines derivatives were synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. This research highlights the potential therapeutic applications of compounds within this chemical class in treating cancer and inflammatory conditions (Rahmouni et al., 2016).

Antimicrobial and Antioxidant Activities

Secondary metabolites from the endophytic Botryosphaeria dothidea of Melia azedarach, including compounds related to the chemical class of interest, demonstrated significant antimicrobial, antioxidant, and cytotoxic activities. This study suggests the potential of these compounds in developing new antimicrobial and antioxidant agents (Xiao et al., 2014).